1-((5-chloro-2-methoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole 1-((5-chloro-2-methoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
Brand Name: Vulcanchem
CAS No.: 873580-32-6
VCID: VC21505674
InChI: InChI=1S/C17H17ClN2O3S/c1-12-10-15(23-2)16(11-14(12)18)24(21,22)20-9-8-19-17(20)13-6-4-3-5-7-13/h3-7,10-11H,8-9H2,1-2H3
SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)N2CCN=C2C3=CC=CC=C3)OC
Molecular Formula: C17H17ClN2O3S
Molecular Weight: 364.8g/mol

1-((5-chloro-2-methoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

CAS No.: 873580-32-6

Cat. No.: VC21505674

Molecular Formula: C17H17ClN2O3S

Molecular Weight: 364.8g/mol

* For research use only. Not for human or veterinary use.

1-((5-chloro-2-methoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole - 873580-32-6

Specification

CAS No. 873580-32-6
Molecular Formula C17H17ClN2O3S
Molecular Weight 364.8g/mol
IUPAC Name 1-(5-chloro-2-methoxy-4-methylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
Standard InChI InChI=1S/C17H17ClN2O3S/c1-12-10-15(23-2)16(11-14(12)18)24(21,22)20-9-8-19-17(20)13-6-4-3-5-7-13/h3-7,10-11H,8-9H2,1-2H3
Standard InChI Key WRSKTYZSEHCQQL-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1Cl)S(=O)(=O)N2CCN=C2C3=CC=CC=C3)OC
Canonical SMILES CC1=CC(=C(C=C1Cl)S(=O)(=O)N2CCN=C2C3=CC=CC=C3)OC

Introduction

1-((5-chloro-2-methoxy-4-methylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is a complex organic compound with a molecular formula of C17H17ClN2O3S and a molecular weight of 364.8 g/mol . This compound belongs to the class of imidazoles, which are known for their diverse biological activities and applications in pharmaceuticals.

Synthesis and Preparation

While specific synthesis methods for this compound are not detailed in the available literature, compounds with similar structures often involve reactions such as condensation reactions or nucleophilic substitutions. For instance, imidazole derivatives can be synthesized by reacting imidazole precursors with appropriate sulfonyl chlorides in the presence of a base.

Research Findings and Future Directions

Given the limited information available on this specific compound, further research is needed to explore its potential applications and biological activities. Studies focusing on the synthesis, characterization, and biological evaluation of similar compounds suggest that they could serve as valuable leads in drug discovery.

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